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Compound of Interest

Compound Name: Secoaristolenedioic acid

Cat. No.: B15595454 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Secoaristolenedioic acid, a sesquiterpene compound, has been identified in the ethanol

extracts of the roots and rhizomes of Nardostachys chinensis. This technical guide provides a

summary of its known physical and chemical properties based on currently available

information. For more detailed data and experimental protocols, readers are directed to the

primary scientific literature.

Core Physical and Chemical Properties
Quantitative data for secoaristolenedioic acid is summarized in the table below. This

information is foundational for its use in research and development, particularly in contexts

such as drug formulation and biochemical assays.
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Property Value Source

Molecular Formula C15H22O4 [1]

Molecular Weight 266.33 g/mol [1]

CAS Number 2756011-83-1 [1]

Appearance
Typically exists as a solid at

room temperature.
[1]

Storage (Powder)
-20°C for 3 years; 4°C for 2

years.
[1]

Storage (In Solvent)
-80°C for 6 months; -20°C for 1

month.
[1]

Shipping Condition
Stable at room temperature for

several days.
[1]

Note: Detailed information regarding melting point, boiling point, and specific solubility values in

various solvents is not readily available in the initial search results but is likely documented in

specialized chemical databases or the primary literature. One key reference is the article

"Aristolane-type Sesquiterpenoids from Nardostachys chinensis and Revised Structure of

Aristolanhydride" published in Natural Product Communications.

Solubility Profile
While specific quantitative solubility data is not provided in the initial findings, general guidance

on solvents for in vitro studies suggests that secoaristolenedioic acid may be soluble in

dimethyl sulfoxide (DMSO).[1] For compounds with low water solubility, common formulation

strategies may involve the use of solvents such as ethanol or dimethylformamide (DMF).[1]

Experimental Protocols
Detailed experimental protocols for the isolation, purification, and characterization of

secoaristolenedioic acid would be described in the primary scientific literature. A general

workflow for such a process is outlined below.
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General Workflow for Isolation and Characterization
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Caption: General workflow for the isolation and characterization of secoaristolenedioic acid.

Signaling Pathways and Biological Activity
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The initial search did not yield specific information on the signaling pathways modulated by

secoaristolenedioic acid. The primary reference likely contains details on its biological

activity, which was investigated as part of the study on aristolane-type sesquiterpenoids.[1] To

visualize a hypothetical mechanism of action discovery process, the following logical

relationship diagram is provided.
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Hypothetical Workflow for Elucidating Mechanism of Action

Initial Screening

Target Identification

Target Validation

Secoaristolenedioic Acid

Cell-Based Assays
(e.g., Viability, Reporter Assays)

Phenotypic Observation

Omics Approaches
(Transcriptomics, Proteomics)

Bioinformatics Analysis

Signaling Pathway Identification

In Vitro Target Engagement Assays Gene Knockdown/Knockout Studies

Validated Mechanism of Action

Click to download full resolution via product page

Caption: A conceptual workflow for identifying the mechanism of action of a novel compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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